Cas no 1807214-28-3 (Methyl 5-chloromethyl-3-cyano-2-methylbenzoate)

• Product Name: Methyl 5-chloromethyl-3-cyano-2-methylbenzoate
• CAS No: 1807214-28-3
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 4953518
• Update Time: 2025-06-14

Methyl 5-chloromethyl-3-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloromethyl-3-cyano-2-methylbenzoate

• Inchi： 1S/C11H10ClNO2/c1-7-9(6-13)3-8(5-12)4-10(7)11(14)15-2/h3-4H,5H2,1-2H3
• InChI Key： ACYJRIUFMLRZTL-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C(C)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-chloromethyl-3-cyano-2-methylbenzoate

Comprehensive Overview of Methyl 5-chloromethyl-3-cyano-2-methylbenzoate (CAS No. 1807214-28-3)

Methyl 5-chloromethyl-3-cyano-2-methylbenzoate (CAS No. 1807214-28-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its unique molecular structure featuring a chloromethyl group, a cyano group, and a methyl ester moiety, serves as a versatile building block in the development of advanced materials and bioactive molecules. Its CAS number 1807214-28-3 is often searched by researchers and industry professionals seeking high-purity reagents for complex synthetic pathways.

The growing interest in Methyl 5-chloromethyl-3-cyano-2-methylbenzoate is partly driven by its applications in the synthesis of heterocyclic compounds, which are pivotal in drug discovery and agrochemical development. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of such intermediates, as they enable more efficient and environmentally friendly production processes. Users frequently search for "synthesis of Methyl 5-chloromethyl-3-cyano-2-methylbenzoate" or "CAS 1807214-28-3 suppliers," reflecting the demand for reliable sources and synthetic methodologies.

From a structural perspective, the presence of both electron-withdrawing (cyano) and electron-donating (methyl) groups in Methyl 5-chloromethyl-3-cyano-2-methylbenzoate makes it a valuable substrate for nucleophilic substitution reactions and cross-coupling reactions. These properties align with current research trends in catalysis and functional group transformations, which are widely discussed in academic and industrial forums. Additionally, the compound's stability under various conditions makes it suitable for scalable production, a key consideration for manufacturers.

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Looking ahead, the demand for Methyl 5-chloromethyl-3-cyano-2-methylbenzoate is expected to rise, particularly in emerging sectors like bioconjugation and material science. Innovations in flow chemistry and continuous manufacturing may further enhance its accessibility and reduce production costs. By staying abreast of these developments, stakeholders can leverage the compound's potential to drive advancements in their respective fields.